5-(4-aminophenoxy)-2-(tetrahydrofuran-2-ylmethyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 5-(4-aminophenoxy)-2-(oxolan-2-ylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C19H18N2O4/c20-12-3-5-13(6-4-12)25-14-7-8-16-17(10-14)19(23)21(18(16)22)11-15-2-1-9-24-15/h3-8,10,15H,1-2,9,11,20H2
• InChI Key: SBDXNGGPJMILGR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3=C(C2=O)C=C(C=C3)OC4=CC=C(C=C4)N
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• Solubility: >50.8 [ug/mL] (The mean of the results at pH 7.4)

Description

5-(4-aminophenoxy)-2-(tetrahydrofuran-2-ylmethyl)-1H-isoindole-1,3(2H)-dione, also known as 5-AP-THF, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications. It is a heterocyclic compound that contains an isoindole ring, a tetrahydrofuran ring, and an aminophenoxy group. 5-AP-THF has been studied for its potential use as a drug, a material in laboratory research, and a catalyst in organic synthesis.

Scientific Research Applications

Crystal Structure and Molecular Interactions

5-(4-Aminophenoxy)-2-(tetrahydrofuran-2-ylmethyl)-1H-isoindole-1,3(2H)-dione and its derivatives demonstrate unique crystallographic properties. Notable is the synthesis of N-aminoimides that crystallize in noncentrosymmetric forms, showcasing different environments for the N-amine groups in the symmetry-independent molecules. These compounds form single or bifurcated N-H...O hydrogen bonds, and their voluminous hydrocarbon parts evoke orthogonal electrostatic interactions between the imide ring and carbonyl or ether O atoms, with C/N...O distances indicating significant interaction strengths (Struga et al., 2007).

Reactivity and Reduction Processes

The compound's derivatives have been subjected to palladium-catalyzed formate reduction, showcasing a range of reactivities. For instance, alkyl isoindolines were reduced to tetrahydro-2H-isoindoles. Moreover, halogen-substituted isoindolines underwent dehalogenation and reduction to tetrahydro-2H-isoindoles, indicating a versatile reactivity profile important for synthetic chemistry (Hou et al., 2007).

Synthesis and Modification of Derivatives

The compound has been used as a starting point for the synthesis of various derivatives. An example is the development of an appropriate synthesis method for hexahydro-1H-isoindole-1,3(2H)-dione derivatives, showcasing the potential for structural modifications and functionalization to obtain new compounds with potentially unique properties (Tan et al., 2016).